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Compound of Interest

Compound Name: Chinomethionate

Cat. No.: B1668619

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling of Chinomethionate, including detailed
operational and disposal plans.

Chemical Identifier:
e Name: Chinomethionate (also known as Oxythioquinox)
e CAS Number: 2439-01-2

e Molecular Formula: C10HsN20S2

Hazard Summary

Chinomethionate is a hazardous substance that requires careful handling to mitigate risks.
Key hazards include:

 Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[1]
e [rritation: Causes serious eye irritation and may cause an allergic skin reaction.[1][2]

o Systemic Effects: Suspected of damaging fertility and may cause damage to organs through
prolonged or repeated exposure.[1][2]
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e Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]

Quantitative Exposure and Protection Data

While specific occupational exposure limits (OELs) such as OSHA Permissible Exposure Limits
(PELSs) or ACGIH Threshold Limit Values (TLVs) for Chinomethionate are not readily available
in public databases, a conservative approach to handling is essential. The absence of

established limits necessitates adherence to the most stringent safety protocols. Similarly,

specific breakthrough times for glove materials are not widely published; therefore, glove

selection should be based on the general resistance of materials to organosulfur compounds

and should be replaced immediately upon any sign of contamination or degradation.

Parameter

Value/lRecommendation Source/Rationale

Occupational Exposure Limit
(OEL)

Not established. Adhere to the
Based on a review of OSHA,

NIOSH, and ACGIH public
data.[3][4]

principle of As Low As
Reasonably Practicable
(ALARP).

Glove Material

o General recommendation for
Nitrile or Neoprene (double- ) o
) handling pesticides and
gloving recommended).
organosulfur compounds.[5][6]

Glove Breakthrough Time

Data not available. Inspect

gloves frequently and replace ] o
) ) Precautionary principle due to
immediately after splash or =

) lack of specific data.[7][8]
every 1-2 hours of continuous

use.

Respiratory Protection

NIOSH-approved respirator

with organic vapor cartridges

and particulate filter (P100). A Based on the potential for
full-face respirator is required if  inhalation toxicity and eye
exposure limits are exceeded irritation.[9]

or if there is a risk of eye

irritation.

Operational Plan for Handling Chinomethionate
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This step-by-step guide outlines the procedures for safely handling Chinomethionate in a
laboratory setting.

Pre-Handling Preparations

» Risk Assessment: Conduct a thorough risk assessment for the specific procedures involving
Chinomethionate.

o Designated Area: All work with Chinomethionate must be conducted in a designated area,
such as a certified chemical fume hood, to minimize exposure.

o Gather Materials: Ensure all necessary equipment, including PPE, spill kits, and waste
containers, are readily available before starting work.

o PPE Donning: Put on all required personal protective equipment:

[e]

Safety goggles or a full-face shield.[9]

o

Chemical-resistant gloves (nitrile or neoprene, consider double-gloving).[9]

[¢]

A lab coat or chemical-resistant apron.[5]

[¢]

A NIOSH-approved respirator appropriate for organic vapors and particulates.[9]

Handling Procedures

o Ventilation: All manipulations of Chinomethionate, especially of the solid form, must be
performed in a well-ventilated area, preferably a chemical fume hood, to prevent the
formation and inhalation of dust and aerosols.[9]

o Avoid Contact: Take extreme care to avoid contact with skin and eyes.[9]

» Weighing: If weighing the solid compound, do so in a ventilated balance enclosure or a fume
hood to contain any dust.

o Solution Preparation: When preparing solutions, add the solid Chinomethionate to the
solvent slowly to avoid splashing.
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e Preventing Static Discharge: Use non-sparking tools and ensure equipment is properly
grounded to prevent fire, as dusts can be flammable.[9]

Post-Handling Procedures

o Decontamination: Thoroughly decontaminate all surfaces and equipment that came into
contact with Chinomethionate using an appropriate solvent and cleaning agent.

e PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Remove
gloves last and wash hands thoroughly with soap and water immediately after.

o Storage: Store Chinomethionate in a tightly sealed, properly labeled container in a cool, dry,
and well-ventilated area, away from incompatible materials.[9] The storage area should be
secure and accessible only to authorized personnel.[9]

Disposal Plan

Proper disposal of Chinomethionate and associated waste is critical to protect human health
and the environment.

Waste Segregation and Collection

o Waste Streams: Segregate Chinomethionate waste into the following streams:

o Solid Waste: Unused Chinomethionate, contaminated lab debris (e.g., weigh boats,
paper towels).

o Liquid Waste: Contaminated solvents and solutions.
o Sharps: Contaminated needles, scalpels, or other sharp objects.
o Contaminated PPE: Used gloves, lab coats, and respirator cartridges.

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste -
Chinomethionate" and include the appropriate hazard pictograms.

Disposal Procedures
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o Licensed Disposal: All Chinomethionate waste must be disposed of through a licensed
chemical waste disposal company.[9] Do not dispose of Chinomethionate down the drain or
with regular laboratory trash.[2]

o Container Management:

o Ensure waste containers are compatible with the waste they are holding and are kept
securely closed.

o For empty containers of pure Chinomethionate, triple-rinse with a suitable solvent. The
rinsate must be collected and disposed of as hazardous liquid waste.[2]

e Spill Management:

o

In case of a spill, evacuate the area and prevent others from entering.

[¢]

Wearing appropriate PPE, contain the spill using a chemical spill kit with absorbent
materials.

[¢]

Collect the absorbed material into a labeled hazardous waste container.

[e]

Decontaminate the spill area thoroughly.

Visual Workflow for Handling Chinomethionate

The following diagram illustrates the key steps and decision points in the safe handling and
disposal of Chinomethionate.
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Workflow for Safe Handling of Chinomethionate

1. Preparation

Start: Procedure with Chinomethionate

Conduct Risk Assessment

Gather PPE, Spill Kit, Waste Containers

Appropriate PPE

2. Hal

ndling

Work in Chemical Fume Hood

Weigh Solid / Prepare Solution

Perform Experiment

3. Post-Handling %Decontamination

Decontaminate Equipment & Surfaces

l

Doff PPE
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:
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:

Store Chinomethionate Securely

4. Waste|

Segregate Waste Streams (Solid, Liquid, PPE)

Label Hazardous Waste Containers

Arrange for Licensed Chemical Waste Disposal

End of Procedure

Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Chinomethionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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